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Compound of Interest

Compound Name: TGN-020 sodium

Cat. No.: B8112031 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for TGN-020 sodium is publicly available.

The following guidance is based on the chemical properties of its constituent parts,

nicotinamide and thiadiazole derivatives, as well as general best practices for the handling and

disposal of novel research chemicals. Researchers must consult their institution's

Environmental Health and Safety (EHS) office for specific disposal protocols and adhere to all

local, state, and federal regulations. Always treat novel compounds as potentially hazardous.

TGN-020, chemically known as N-1,3,4-Thiadiazol-2-yl-3-pyridinecarboxamide, is an aquaporin

4 (AQP4) channel blocker used in research.[1] Proper handling and disposal are crucial for

laboratory safety and environmental protection.

Immediate Safety and Handling Precautions
Before handling TGN-020 sodium, it is imperative to wear appropriate Personal Protective

Equipment (PPE). Based on the known hazards of its components, the following should be

considered:

Eye Protection: Safety glasses or goggles are essential to prevent eye irritation, a known

hazard of nicotinamide.[2][3][4][5][6][7]

Skin Protection: Wear laboratory gloves and a lab coat to prevent skin contact. Some

thiadiazole derivatives may cause skin irritation.[8]
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Respiratory Protection: Handle in a well-ventilated area. If dusts are generated, a NIOSH-

approved respirator may be necessary.[4][8]

General Hygiene: Avoid inhalation and ingestion. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.[3][9]

TGN-020 Sodium Properties and Component
Hazards
While specific quantitative data for TGN-020 sodium is unavailable, the table below

summarizes the known properties and hazards of its primary components to inform safe

handling and disposal decisions.
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Property Nicotinamide
Thiadiazole
Derivatives
(General)

TGN-020 Sodium
(Inferred)

Chemical Formula C₆H₆N₂O Variable C₈H₆N₄OS

Appearance
White crystalline

powder
Varies Powder[1]

Solubility Soluble in water Varies

The sodium salt has

good aqueous

solubility.[10] The free

base is soluble in

DMSO.[1]

Known Hazards

Causes serious eye

irritation.[2][3][4][5][6]

[7] May cause

respiratory irritation

upon dust exposure.

[3][4]

May cause skin and

respiratory irritation.[8]

Some derivatives may

be harmful if

swallowed.[11]

Assume it may cause

eye, skin, and

respiratory irritation.

Handle with care to

avoid ingestion and

inhalation.

Storage

Store in a tightly

closed container in a

dry, cool, and well-

ventilated place.[8]

Store in a tightly

closed container in a

dry, cool, and well-

ventilated place.[9][12]

Store at room

temperature in a

tightly sealed

container.[1] Solutions

in DMSO can be

stored at -20°C.[1]

Incompatible Materials

Strong oxidizing

agents, strong acids,

strong bases.[3]

Oxidizing agents,

highly alkaline or

acidic materials.[6]

Assume

incompatibility with

strong oxidizing

agents, acids, and

bases.
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The following is a generalized, step-by-step procedure for the disposal of TGN-020 sodium
and its associated waste.

Waste Identification and Segregation:

Treat all TGN-020 sodium waste (pure compound, solutions, contaminated labware) as

hazardous chemical waste.

Segregate TGN-020 sodium waste from other waste streams at the point of generation.

Do not mix with non-hazardous waste.

Keep chlorinated and non-chlorinated solvent waste containing TGN-020 in separate,

designated containers.[13]

Container and Labeling:

Use a designated, leak-proof, and chemically compatible waste container with a secure

lid.

Clearly label the waste container with "Hazardous Waste," the full chemical name "TGN-
020 sodium (N-1,3,4-Thiadiazol-2-yl-3-pyridinecarboxamide)," the concentration, and the

date of accumulation. Avoid using abbreviations.

Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Place the primary waste container in secondary containment to prevent spills.

Consult with EHS:

Contact your institution's Environmental Health and Safety (EHS) office for guidance on

the specific disposal procedures for novel compounds.

Provide the EHS office with all available information on TGN-020 sodium, including its

chemical name and any known hazards.
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Arrange for Pickup and Disposal:

Follow your institution's protocol for hazardous waste pickup. EHS will arrange for disposal

by a licensed chemical waste management company.

Experimental Protocols Summary
TGN-020 has been utilized in several research studies, primarily to investigate its role as an

AQP4 inhibitor in conditions such as cerebral ischemia.

In Vivo Administration in Mice: For studies on ischemic cerebral edema, TGN-020 sodium
salt was dissolved in 0.1 ml of normal saline and administered via a single intraperitoneal

injection at a dose of 200 mg/kg, 15 minutes prior to the induction of ischemia.

Radiolabeling for PET Imaging: For positron emission tomography (PET) imaging studies,

[11C]TGN-020 was synthesized by coupling [11C]nicotinic acid with 2-amino-1,3-thiadiazole.

The final product was purified by HPLC.[10] The sodium salt form was noted for its good

aqueous solubility, making it suitable for these applications.[10]

In Vitro Application: For in vitro experiments, TGN-020 is first dissolved in DMSO (up to 10

mg/ml with warming) and then diluted into an aqueous buffer.[1]

Visualizing the Disposal Workflow
The following diagrams illustrate the logical relationships in the handling and disposal of TGN-
020 sodium.
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TGN-020 Sodium Disposal Workflow
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Caption: A workflow diagram for the safe disposal of TGN-020 sodium.
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Illustrative Signaling Pathway of AQP4 Inhibition
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Caption: The inhibitory effect of TGN-020 on the AQP4 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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